Cas no 4177-16-6 (2-ethenylpyrazine)

2-ethenylpyrazine structure
2-ethenylpyrazine structure
Product Name:2-ethenylpyrazine
CAS No:4177-16-6
MF:C6H6N2
MW:106.125240802765
MDL:MFCD00051591
CID:44814
PubChem ID:77840
Update Time:2026-05-14

2-ethenylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Vinylpyrazine
    • 2-Vinylpyrazine (stabilized with TBC)
    • 2-ethenylpyrazine
    • 2-Ethenylpyrazine (stabilized with TBC)
    • MDL： MFCD00051591
    • Inchi： InChI=1S/C6H6N2/c1-2-6-5-7-3-4-8-6/h2-5H,1H2
    • InChI Key： KANZWHBYRHQMKZ-UHFFFAOYSA-N
    • SMILES： C=CC1=CN=CC=N1
    • BRN： 105566

Computed Properties

  • Exact Mass: 106.05300
  • Monoisotopic Mass: 106.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 1.041 g/mL at 25 °C
  • Boiling Point: 75-77°C 30mm
  • Flash Point: Fahrenheit: 140 ° f
    Celsius: 60 ° c
  • Refractive Index: n20/D 1.560
  • Water Partition Coefficient: Slightly soluble in methanol, water.
  • PSA: 25.78000
  • LogP: 1.11960
  • Solubility: Uncertain

2-ethenylpyrazine Security Information

2-ethenylpyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-ethenylpyrazine Pricemore >>

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